Cas no 263570-28-1 (Methyl 2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)acetate)

• Product name: Methyl 2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)acetate
• CAS No: 263570-28-1
• MF: C₁₄H₁₉NO₄
• MW: 265.30496
• CID: 254527
• PubChem ID: 3416224

Methyl 2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)acetate
• 1-Isoquinolineacetic acid, 1,2,3,4-tetrahydro-6,7-dimethoxy-, methyl ester
• 1,2,3,4-tetrahydro-6,7-dimethoxy-1-Isoquinolineacetic acid methyl ester
• CHEMBL1723360
• A5239
• FT-0774423
• Z55928843
• CS-13266
• Methyl2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)acetate
• Methyl (6,7-dimethoxy-1,2,3,4-tetrahydro-1-isoquinolinyl)acetate
• 263570-28-1
• methyl 2-(6, 7-dimethoxy-1, 2, 3, 4-tetrahydroisoquinolin-1-yl)acetate
• FT-0717375
• AKOS000122350
• SMR000343900
• EN300-40641
• AKOS016040129
• A51032
• DTXSID90392289
• MLS000770701
• HMS2666B03
• 1-Isoquinolineaceticacid,1,2,3,4-tetrahydro-6,7-dimethoxy-,methylester
• STL191169
• Methyl (6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)acetate
• (S)-methyl 2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)acetate

• MDL： MFCD00197593
• Inchi： InChI=1S/C14H19NO4/c1-17-12-6-9-4-5-15-11(8-14(16)19-3)10(9)7-13(12)18-2/h6-7,11,15H,4-5,8H2,1-3H3
• InChI Key： NVXHORURRXLOGZ-UHFFFAOYSA-N
• SMILES： O=C(OC)CC1NCCC2=C1C=C(OC)C(OC)=C2

Computed Properties

• Exact Mass: 265.13147
• Monoisotopic Mass: 265.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 56.8A^2

Experimental Properties

• Density: 1.115±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (6.4 g/l) (25 º C),
• PSA: 56.79

Methyl 2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)acetate Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on Methyl 2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)acetate

Recent Advances in the Study of Methyl 2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)acetate (CAS: 263570-28-1)

Methyl 2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)acetate (CAS: 263570-28-1) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting neurological and cardiovascular diseases. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

The compound belongs to the tetrahydroisoquinoline class, which is known for its diverse biological activities. Recent synthetic approaches have optimized the production of Methyl 2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)acetate, achieving higher yields and purity. These advancements are critical for scaling up production for preclinical and clinical studies. Additionally, new methodologies have been developed to modify the compound's structure, enabling the creation of derivatives with enhanced pharmacological profiles.

Pharmacological studies have revealed that Methyl 2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)acetate exhibits promising activity as a modulator of neurotransmitter systems. Specifically, it has been shown to interact with dopamine and serotonin receptors, suggesting potential applications in the treatment of psychiatric disorders such as depression and anxiety. Furthermore, its cardiovascular effects, including vasodilation and anti-hypertensive properties, are under investigation, with preliminary results indicating significant therapeutic potential.

In vitro and in vivo studies have demonstrated the compound's safety profile and efficacy. Recent research has focused on understanding its pharmacokinetics and metabolism, which are essential for determining appropriate dosing regimens in humans. These studies have identified key metabolites and pathways involved in the compound's clearance, providing a foundation for future clinical trials.

The potential clinical applications of Methyl 2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)acetate are vast. Current research is exploring its use in combination therapies, where it may enhance the effects of existing drugs or reduce their side effects. Additionally, its neuroprotective properties are being investigated for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

In conclusion, Methyl 2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)acetate (CAS: 263570-28-1) represents a promising candidate for further development in the pharmaceutical industry. Ongoing research is expected to uncover additional therapeutic applications and optimize its use in clinical settings. The compound's unique pharmacological profile and recent advancements in its synthesis and characterization highlight its potential to address unmet medical needs in neurology and cardiology.